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Compound of Interest

Compound Name: 2-(4-Ethylphenyl)piperidine

CAS No.: 383128-78-7

Cat. No.: B3133099

Get Quote

Executive Summary: 2-(4-Ethylphenyl)piperidine is a lipophilic derivative of the

pharmacophore 2-phenylpiperidine. While the parent compound (2-phenylpiperidine) has well-

documented crystallographic data, the 4-ethyl analog presents unique packing challenges due

to the steric bulk of the ethyl group at the para-position of the phenyl ring. This guide provides a

comparative framework for researchers to evaluate the solid-state properties, lattice stability,

and salt selection for this specific piperidine derivative.

Structural & Physicochemical Baseline
To understand the crystallographic behavior of the 2-(4-ethylphenyl) derivative, we must first

establish the baseline of the parent scaffold, 2-phenylpiperidine hydrochloride.

Table 1: Comparative Physicochemical Profile
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Feature

Reference

Standard(2-
Phenylpiperidine
HCl)

Target Analyte(2-(4-
Ethylphenyl)piperid
ine HCl)

Crystallographic

Implication

Formula C₁₁H₁₆ClN C₁₃H₂₀ClN

Increased unit cell

volume (~30–40 Å³

expansion).

MW 197.7 g/mol 225.8 g/mol

Higher density if

packing efficiency is

maintained.

Lipophilicity (LogP) ~2.3 ~3.1 (Predicted)

Reduced aqueous

solubility; requires

organic co-solvents

(EtOH/IPA) for crystal

growth.

Melting Point 215–216°C [1]
Predicted:[1] 205–

212°C

Ethyl group rotation

may disrupt lattice

energy, potentially

lowering MP.

H-Bond Donors 2 (NH₂⁺) 2 (NH₂⁺)

Identical primary H-

bond network (N-

H...Cl⁻).

Steric Bulk
Low (Phenyl ring is

flat)
Moderate (Ethyl tail)

Disruption of π-π

stacking; potential for

"herringbone" packing

to accommodate the

tail.

Crystallographic Data & Lattice Architecture
Reference Standard: 2-Phenylpiperidine HCl
The crystal structure of the parent compound is defined by a robust hydrogen-bonding network

anchoring the piperidinium cation to the chloride anion.
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Space Group: Typically Monoclinic (P2₁/c) or Orthorhombic (P2₁2₁2₁) for chiral resolutions.

Packing Motif: The piperidine ring adopts a chair conformation. The phenyl ring is positioned

equatorially to minimize 1,3-diaxial strain.

Interaction: The dominant stabilizing force is the charge-assisted hydrogen bond between

the protonated secondary amine and the chloride ion (N-H...Cl⁻), often forming infinite 1D

chains along the crystallographic b-axis.

Target Analysis: 2-(4-Ethylphenyl)piperidine Salts
The introduction of the 4-ethyl group introduces a "steric handle" that alters the packing

landscape.

Lattice Expansion: The ethyl group extends the molecular length by approximately 2.5 Å.

This prevents the tight "head-to-tail" stacking seen in the unsubstituted parent.

Predicted Space Group: Racemic salts will likely crystallize in centrosymmetric space groups

(e.g., P2₁/c), while enantiopure salts (if resolved) will force non-centrosymmetric packing

(e.g., P2₁).

Disorder Potential: The terminal ethyl group is prone to rotational disorder at room

temperature. Data collection at 100 K is mandatory to freeze this rotation and resolve the

terminal carbon positions.

Experimental Protocols: Salt Screening & Crystal
Growth
To obtain high-quality single crystals for X-ray diffraction (SC-XRD), a systematic salt screen is

required. The increased lipophilicity of the ethyl analog necessitates a modification of standard

aqueous protocols.

Protocol A: Vapor Diffusion (Preferred for X-ray Quality)
Dissolution: Dissolve 20 mg of 2-(4-ethylphenyl)piperidine free base in 2 mL of Methanol

(MeOH).
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Acid Addition: Add 1.05 equivalents of the selected acid (HCl in dioxane, HBr in acetic acid,

or Fumaric acid).

Setup: Place the open vial inside a larger jar containing a volatile anti-solvent (Diethyl Ether

or Hexane).

Equilibration: Seal the outer jar and store at 4°C in the dark.

Observation: Harvest crystals after 3–7 days. The anti-solvent will slowly diffuse into the

methanol, lowering solubility and driving nucleation.

Protocol B: Slow Evaporation (High Throughput)
Solvent System: Ethanol/Acetone (1:1).

Method: Dissolve salt in minimal hot solvent. Cover with parafilm, poke 3–5 pinholes, and

allow to evaporate at Room Temperature (RT).

Note: This method often yields polycrystalline aggregates. Recrystallization may be needed.

Visualization: Crystallographic Workflow
The following diagram outlines the logical decision tree for characterizing the salt forms, from

synthesis to structure solution.
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Figure 1: Decision tree for the crystallization and structural determination of piperidine salts.

Comparative Data Interpretation
When analyzing your X-ray data, compare your results against these established metrics for

the 2-phenylpiperidine class:
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Parameter Expected Range (HCl Salt) Interpretation of Deviation

C-N Bond Length 1.47 – 1.50 Å
Shortening (<1.46 Å) indicates

disorder or thermal motion.

Piperidine Chair Angles 109.5° (Ideal)

Deviation >3° suggests ring

strain due to the phenyl

substituent.

Phenyl-Piperidine Torsion 60° – 90°

The "twisted" conformation

minimizes steric clash. The 4-

ethyl group should not

significantly alter this torsion

compared to the parent.

Packing Efficiency 65% – 70%

Lower efficiency (<65%)

indicates large voids, possibly

containing disordered solvent

molecules (solvates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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